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Compound of Interest

Compound Name: Amphotericin A

Cat. No.: B1665486 Get Quote

Introduction
Amphotericin B is a polyene antifungal agent widely used in cell culture to prevent

contamination by yeast and other fungi. It is also a critical drug in the treatment of systemic

fungal infections. Proper preparation of a stock solution is crucial for its efficacy and to

minimize cellular toxicity. This application note provides a detailed protocol for the preparation

of Amphotericin B stock solutions for research purposes, summarizing key quantitative data

and outlining the experimental workflow.

Data Summary
The following table summarizes the key parameters for the preparation of Amphotericin B stock

solutions based on different formulations and solvents.
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Parameter
Amphotericin B (Standard
Formulation)

Amphotericin B
(Liposomal Formulation)

Primary Solvent
Dimethyl sulfoxide (DMSO)[1]

[2][3]
Sterile Water for Injection[4][5]

Recommended Stock

Concentration
2.5 - 40 mg/mL 4 mg/mL

Appearance of Stock Solution Hazy, yellow solution Yellow, translucent suspension

Storage of Stock Solution -20°C for long-term storage 2-8°C

Stability of Stock Solution
Stable for up to 6 months at

-20°C

Stable for up to 24 hours at 2-

8°C

Recommended Working

Concentration

0.25 - 2.5 µg/mL in cell culture

medium

Varies depending on

application

Important Considerations
Insoluble in water at neutral

pH.

Do not use saline or

bacteriostatic water for

reconstitution.

Experimental Protocols
Protocol 1: Preparation of Amphotericin B Stock
Solution using DMSO (for standard formulation)
This protocol is suitable for preparing a concentrated stock solution of standard Amphotericin B

powder for use in cell culture.

Materials:

Amphotericin B powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of

Amphotericin B powder.

Add the appropriate volume of sterile DMSO to achieve a stock concentration between 30-40

mg/mL. This will result in a hazy solution.

For cell culture applications, a stock solution of 2.5 mg/mL in DMSO is often prepared.

Vortex the solution thoroughly until the powder is fully dissolved.

If required for the application, the stock solution can be filter-sterilized.

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C, protected from light. The solution is stable for at least 6 months

under these conditions.

Protocol 2: Reconstitution of Liposomal Amphotericin B
This protocol is for the reconstitution of lyophilized liposomal Amphotericin B.

Materials:

Lyophilized liposomal Amphotericin B vial (e.g., 50 mg)

Sterile Water for Injection, USP

Sterile syringe and needle (minimum 20 gauge)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Aseptically add 12 mL of Sterile Water for Injection to a 50 mg vial of liposomal Amphotericin

B. Do not use saline or any solution containing a bacteriostatic agent.

Immediately after adding the water, shake the vial vigorously for at least 30 seconds to

ensure complete dispersion of the liposomes.

The reconstituted solution will be a yellow, translucent suspension with a concentration of

approximately 4 mg/mL.

Visually inspect the solution for any particulate matter. If present, continue shaking until fully

dispersed.

The reconstituted product is stable for 24 hours when stored at 2-8°C. Do not freeze.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing Amphotericin B Stock Solution

Standard Formulation (DMSO) Liposomal Formulation

Weigh Amphotericin B Powder

Add Sterile DMSO

Vortex to Dissolve

Filter Sterilize (Optional)

Aliquot

Store at -20°C

Add Sterile Water for Injection

Shake Vigorously

Inspect for Particulates

Store at 2-8°C

Click to download full resolution via product page

Caption: Workflow for preparing standard and liposomal Amphotericin B stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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